Azane;molybdenum;tetracosahydrate

• IUPAC Name: diazanium;dioxido(dioxo)molybdenum
• InChI: InChI=1S/Mo.2H3N.4O/h;2*1H3;;;;/q;;;;;2*-1/p+2
• InChI Key: APUPEJJSWDHEBO-UHFFFAOYSA-P
• Canonical SMILES: [NH4+].[NH4+].[O-][Mo](=O)(=O)[O-]
• Molecular Formula: [NH4]2MoO4, H8MoN2O4
• DSSTOX Substance ID: DTXSID5051654
• Molecular Weight: 196.03 g/mol
• Physical Description: Ammonium molybdate is a white to greenish-yellow solid. Sinks and mixes with water. (USCG, 1999), Liquid, White lumps or powder; Partially soluble in water; [MSDSonline]
• Density: 1.4 at 68 °F 2.398 (USCG, 1999) - Denser than water; will sink
• CAS No.: 12027-67-7, 13106-76-8

Description

It is a white crystalline powder that is commonly used in various fields such as medical research, environmental research, and industrial research. This compound is known for its significant role in the determination of phosphates, arsenates, and lead.

Mechanism of Action

Target of Action

Azane;Molybdenum;Tetracosahydrate, also known as Hexaammonium heptamolybdate, is a source of molybdenum . Molybdenum is an essential element that is present in enzymes including xanthine oxidase, sulfite oxidase, and aldehyde oxidase . These enzymes are the primary targets of this compound.

Mode of Action

The compound interacts with its targets by providing molybdenum, which is a crucial component of these enzymes. The molybdenum atom is coordinated to a dithiolene group on the 6-alkyl side chain of a pterin, forming a molybdenum cofactor (Moco) in the active site of these enzymes .

Biochemical Pathways

The biosynthesis of Moco can be divided into three general steps :

These steps are crucial for the activation of molybdenum and its incorporation into the enzymes. The enzymes then catalyze various reactions involving carbon, sulfur, and nitrogen atoms .

Pharmacokinetics

It is known that molybdenum is an essential micronutrient and is usually administered intravenously as an additive to solutions for total parenteral nutrition (tpn) . The ADME properties of this compound and their impact on bioavailability would be an interesting area for future research.

Result of Action

The result of the action of this compound is the activation of enzymes that require molybdenum. This leads to the catalysis of various biochemical reactions, contributing to processes such as nitrogen metabolism and the breakdown of certain toxic substances in the body .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, molybdenum is an important trace element for higher plants and plays a significant role in their tolerance against different environmental stresses . .

Biochemical Analysis

Biochemical Properties

Azane; Molybdenum; Tetracosahydrate plays a significant role in biochemical reactions. Molybdenum, an essential trace element, forms the catalytic center of a large variety of enzymes such as nitrogenase, nitrate reductases, sulphite oxidase, and xanthine oxidoreductases .

Cellular Effects

The cellular effects of Azane; Molybdenum; Tetracosahydrate are primarily due to the molybdenum component. Molybdenum is essential for nearly all organisms and forms the catalytic center of several enzymes. These enzymes participate in crucial biological processes such as nitrate assimilation, phytohormone biosynthesis, purine metabolism, and sulfite detoxification .

Molecular Mechanism

The molecular mechanism of Azane; Molybdenum; Tetracosahydrate involves the interaction of molybdenum with various biomolecules. Molybdenum shuttles between three oxidation states (+4, +5, and +6), thereby catalyzing two-electron reduction–oxidation (redox) reactions . The versatile redox chemistry of molybdenum is controlled by the cofactor itself and the enzyme environment .

Temporal Effects in Laboratory Settings

Molybdenum toxicity has been reported, causing symptoms such as gout-like symptoms and abnormalities of the gastrointestinal tract, liver, and kidneys .

Dosage Effects in Animal Models

In animal models, high doses of molybdenum can cause adverse reactions. Molybdenum poisoning is most often the result of a copper-molybdenum imbalance in feed. Ruminant species are most frequently affected, and clinical signs may include poor growth, infertility, diarrhea, lameness, ataxia, as well as osteoporosis .

Metabolic Pathways

Molybdenum, a component of Azane; Molybdenum; Tetracosahydrate, is involved in various metabolic pathways. It is a component of coenzymes necessary for the activity of xanthine oxidase, sulfite oxidase, and aldehyde oxidase . The biosynthesis of Moco involves the complex interaction of six proteins and is a process of four steps, which also requires iron, ATP, and copper .

Transport and Distribution

Molybdate, the bioavailable form of molybdenum, is absorbed from the environment and incorporated into metal cofactors by complex biosynthetic machineries .

Subcellular Localization

Molybdenum enzymes are found in nearly all organisms, suggesting that molybdenum and its compounds may be localized in various subcellular compartments .

Preparation Methods

Synthetic Routes and Reaction Conditions

Azane;molybdenum;tetracosahydrate can be synthesized by reducing a solution of ammonium heptamolybdate with ascorbic acid acidified with hydrochloric acid . The synthesis is carried out at a molybdenum concentration of 0.07 M (calculated on monomolybdate), with different molar ratios of reducing agent to molybdenum ([R]/[Mo] = 0.2–5) and acid to molybdenum ([H]/[Mo] = 0.3–3) .

Industrial Production Methods

In industrial settings, this compound is produced by reacting molybdenum trioxide with ammonium hydroxide, followed by crystallization. The resulting product is then purified to achieve the desired level of purity for various applications.

Chemical Reactions Analysis

Types of Reactions

Azane;molybdenum;tetracosahydrate undergoes several types of chemical reactions, including:

Oxidation: It can be oxidized to form molybdenum oxides.

Reduction: It can be reduced to form molybdenum blue, a compound containing molybdenum atoms with oxidation states between +5 and +6.

Substitution: It can participate in substitution reactions where ammonium ions are replaced by other cations.

Common Reagents and Conditions

Common reagents used in these reactions include ascorbic acid for reduction and various acids for oxidation . The reactions typically occur under controlled temperature and pH conditions to ensure the stability of the products .

Major Products Formed

The major products formed from these reactions include molybdenum oxides, molybdenum blue, and various substituted molybdenum compounds .

Scientific Research Applications

Azane;molybdenum;tetracosahydrate has a wide range of scientific research applications:

Chemistry: It is used in the synthesis of molybdenum blue nanoparticles and other molybdenum-based compounds.

Biology: It is used in the study of enzyme activities and as a reagent in biochemical assays.

Medicine: It has been used in drug development for the treatment of gout, cancer, and cardiovascular diseases.

Industry: It is used in the determination of phosphates, arsenates, and lead in various industrial processes.

Comparison with Similar Compounds

Similar Compounds

Ammonium molybdate: Similar in composition but without the tetrahydrate form.

Molybdenum trioxide: A precursor in the synthesis of azane;molybdenum;tetracosahydrate.

Molybdenum blue: A reduced form of molybdenum with unique properties.

Uniqueness

This compound is unique due to its tetrahydrate form, which provides specific properties such as solubility and reactivity that are not present in other similar compounds.

Synthesis routes and methods I

Procedure details

4H2O (AHM) was dissolved in 15 g of fresh deionized water. 25 g of the activated carbon was impregnated with this solution to incipient wetness. It was left at room temperature with occasional stirring for 2 hours. It was then heated slowly at 0.3° C./min to 115° C. in a temperature programmable forced air circulation oven, was left at that temperature for 24 hours, and then cooled slowly to room temperature in about 3 hours time. The resulting material is referred to as catalyst C1. The Mo in catalyst C1 exists probably as partially decomposed ammonium molybdate. If all the AHM would have decomposed to Mo trioxide, it would contain 16.2% by weight molybdenum trioxide, the balance being carbon support.

Synthesis routes and methods II

Procedure details

About 100 parts of impure molybdenum trioxide are slurried in about 40 parts of water and enough reagent grade ammonium hydroxide to completely dissolve the molybdenum trioxide. The resulting solution is filtered to remove the hydroxides of iron. About 16 parts of nicotine are added to the filtered solution and the pH is adjusted to about 2.0 with hydrochloric acid. The resulting white precipitate of nicotine-molybdenum is filtered off and washed with about 1000 parts of hot water. The nicotine-molybdenum precipitate is again dissolved in ammonium hydroxide, reslurried, and the pH of the nicotine-treated solution is adjusted to about 2.0 with hydrochloric acid to reprecipitate the nicotine-molybdenum compound which is then filtered off and washed with about 1000 parts of hot water. The resulting nicotine-molybdenum precipitate is again dissolved in ammonium hydroxide. The nicotine phase comes to the top of the reaction vessel and is separated for reuse. The molybdenum containing phase is then evaporated to dryness to produce ammonium paramolybdate crystals. The ammonium paramolybdate is reduced to molybdenum powder.

Synthesis routes and methods III

Procedure details

A first aqueous solution of ammonium heptamolybdate was prepared by dissolving 83.3 g of (NH4)6Mo7O24.4H2O in 380 ml H2O at ambient temperature; a second aqueous solution of nitrates by mixing at the ambient temperature the following three solutions:

Synthesis routes and methods IV

Procedure details

A γ-alumina obtained as 1/16 inch extrudates from Criterion Catalyst Company L.P., Michigan City, Ind. was used. First, an ammonium heptamolybdate solution was prepared by dissolving (NH4)6 Mo7O24 ·4H2O in concentrated H3PO4 and water so that the ammonium molybdate concentration was 9.855 weight %, the H3PO4 concentration was 12.681 weight %, and water made up the rest. Then, 10 g of the alumina was impregnated at 25 ° C. with 5.32 g of the ammonium heptamolybdate solution to form a mixture. The mixture was then calcined in air at 538° C. for 6 hours to produce 10.18 g of a molybdenum oxide- and phosphorus oxide-impregnated alumina containing 2.807 weight % molybdenum and 2.096 weight % phosphorus (control catalyst).

Synthesis routes and methods V

Procedure details

A solution of ammonium paramolybdate was prepared by dissolving 120 gm of (NH4)6Mo7O24. 4H2O in 250 ml of concentrated ammonium hydroxide. The resulting solution was diluted subsequently with distilled water to make 500 ml of solution. A 1-ml portion of the solution contained the equivalent of 0.20 gm of MoO3. An 11-ml portion of the above-prepared solution was diluted to 250 ml with distilled water and the resultant aqueous solution was added to 219 gm (500 cc) of the 14-to-20-mesh alumina. This amount of solution just wetted all of the alumina. The impregnated alumina was then calcined in static air at a temperature of 1,000° F. for a period of 11/2 hours. The finished catalyst, hereinafter identified as Catalyst A, was found to have a surface area of 198 m2 /gm and to contain 1.22 wt.% MoO3, based upon the total catalyst weight.